Cas no 120180-27-0 (L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-lysyl-L-a-aspartyl-)

• Product Name: L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-lysyl-L-a-aspartyl-
• CAS No: 120180-27-0
• MF: C₅₂H₉₃N₁₅O₁₆
• MW: 1184.38573241234
• CID: 136835
• PubChem ID: 9963602

L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-lysyl-L-a-aspartyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-lysyl-L-a-aspartyl-
• H-ARG-ASN-ILE-ALA-GLU-ILE-ILE-LYS-ASP-ILE- OH
• L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl...
• ARG-ASN-ILE-ALA-GLU-ILE-ILE-LYS-ASP-ILE
• LAMININ B2 CHAIN FRAGMENT
• LAMININ B2 CHAIN PEPTIDE R-10-I
• RNIAEIIKDI
• H-ARG-ASN-ILE-ALA-GLU-ILE-ILE-LYS-ASP-ILE-OH
• 120180-27-0

• Inchi： InChI=1S/C52H93N15O16/c1-10-25(5)38(65-46(77)33(23-35(55)68)62-43(74)30(54)17-16-22-58-52(56)57)48(79)59-29(9)42(73)60-32(19-20-36(69)70)45(76)64-40(27(7)12-3)50(81)66-39(26(6)11-2)49(80)61-31(18-14-15-21-53)44(75)63-34(24-37(71)72)47(78)67-41(51(82)83)28(8)13-4/h25-34,38-41H,10-24,53-54H2,1-9H3,(H2,55,68)(H,59,79)(H,60,73)(H,61,80)(H,62,74)(H,63,75)(H,64,76)(H,65,77)(H,66,81)(H,67,78)(H,69,70)(H,71,72)(H,82,83)(H4,56,57,58)/t25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,38-,39-,40-,41-/m0/s1
• InChI Key： BLHKMHHYUVMXTC-YVRCIVIWSA-N
• SMILES： CC[C@@H]([C@H](NC([C@@H](NC([C@@H](N)CCCNC(N)=N)=O)CC(N)=O)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(O)=O)[C@H](CC)C)=O)CC(O)=O)=O)CCCCN)=O)[C@H](CC)C)=O)[C@H](CC)C)=O)CCC(O)=O)=O)C)=O)C

Computed Properties

• Exact Mass: 1183.69000
• Monoisotopic Mass: 1183.69247194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 83
• Rotatable Bond Count: 52
• Complexity: 2250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 533Ų
• XLogP3: -6.6

Experimental Properties

• PSA: 530.83000
• LogP: 3.38290